2-Amino-3-(thiolan-2-yl)propanoic acid

• Molecular Formula: C7H13NO2S
• Molecular Weight: 175.25 g/mol
• SMILES: C1CC(SC1)CC(C(=O)O)N
• InChI: InChI=1S/C7H13NO2S/c8-6(7(9)10)4-5-2-1-3-11-5/h5-6H,1-4,8H2,(H,9,10)
• InChIKey: SAWWAJNWYAVEMH-UHFFFAOYSA-N

2-Amino-3-(thiolan-2-yl)propanoic acid: Chemical Identity and Specifications

2-Amino-3-(thiolan-2-yl)propanoic acid (CAS 1822433-39-5) is a non-proteinogenic, sulfur-containing α-amino acid derivative characterized by a saturated thiolane (tetrahydrothiophene) ring at the β-carbon position . The compound has a molecular formula of C7H13NO2S and a molecular weight of 175.25 g/mol . It is available from specialized chemical suppliers at a typical research-grade purity of 95% . As a conformationally restricted analog of methionine, its saturated heterocycle distinguishes it from aromatic thiophene-based counterparts like 2-thienylalanine [1].

Structural motif Conformationally constrained methionine analog with saturated thiolane ring

Key feature Non-aromatic sp3 sulfur environment supports distinct molecular recognition

Research utility Thioether ligand for metal coordination or scaffold for GABA-AT inactivator design

• [1] Kitagawa T, et al. Improved preparation of racemic 2-amino-3-(heteroaryl)propanoic acids and related compounds containing a furan or thiophene nucleus. Chem Pharm Bull (Tokyo). 2004 Sep;52(9):1137-9. View Source

2-Amino-3-(thiolan-2-yl)propanoic acid: Why Generic Substitution Fails

Generic substitution with structurally similar compounds like β-(2-thienyl)-L-alanine or methionine fails due to fundamentally different physicochemical and conformational properties. The saturated thiolane ring in 2-amino-3-(thiolan-2-yl)propanoic acid provides an sp3-hybridized, non-aromatic sulfur environment, in contrast to the flat, aromatic thiophene ring of its closest analog [1]. This saturation directly impacts the molecular dipole moment; while thiophene has a dipole moment of approximately 0.56 D, the analogous saturated ring system in tetrahydrothiophene exhibits a much stronger dipole of 1.90 D [2]. Such a shift alters hydrogen-bonding potential and molecular recognition, making the compound's behavior in biological systems or peptide backbones non-interchangeable with its aromatic or linear thioether peers.

Aromatic analog (2-thienylalanine)

Saturated vs. aromatic ring electronic distribution may shift dipole-dependent binding and solubility profiles.

Linear methionine

Lacks the cyclic constraint, potentially altering peptide backbone geometry and oxidation susceptibility.

β-amino acid foldamers (ATTC-based)

α vs β backbone topology induces entirely different secondary structures, making them non-substitutable in peptide design.

• [1] Techno-Science. Tétrahydrothiophène - Définition et Explications. Accessed 2026. View Source
• [2] Chemistry Stack Exchange. How to compare dipole moment in thiophene, furan, and pyrrole? 2018. View Source

2-Amino-3-(thiolan-2-yl)propanoic acid: Differential Evidence vs. Comparators

Saturated Thiolane vs. Aromatic Thiophene Conformation

The target compound incorporates a conformationally constrained, saturated thiolane ring, unlike the planar aromatic thiophene ring of comparators like 3-(2-thienyl)-DL-alanine [1]. This saturation introduces chirality at the ring attachment point and increases the C-S-C bond angle strain relative to aromatic systems. The superior dipole moment of the saturated tetrahydrothiophene system (1.90 D) compared to thiophene (0.56 D) [2] quantifies a substantial difference in electronic distribution that directly influences intermolecular interactions and peptide secondary structure propensity when incorporated into a sequence.

Side chain dipole

Reported

Saturated 1.90 D

Aromatic 0.56 D

May differentiate binding and solubility in SAR studies.

Based on isolated heterocycle data; biological context may vary.

Evidence Dimension	Dipole moment of the heterocyclic side chain core
Target Compound Data	1.90 D (for the tetrahydrothiophene moiety)
Comparator Or Baseline	0.56 D (for thiophene moiety in 2-thienylalanine analog)
Quantified Difference	Approximately 3.4-fold higher dipole moment for the saturated system
Conditions	Physical property data for isolated heterocycle cores; relevant to comparative molecular recognition studies

Why This Matters

A 3.4-fold difference in the side-chain dipole moment differentiates binding and solubility profiles, making a generic substitution scientifically invalid for structure-activity relationship studies.

• [1] Kitagawa T, et al. Improved preparation of racemic 2-amino-3-(heteroaryl)propanoic acids and related compounds containing a furan or thiophene nucleus. Chem Pharm Bull (Tokyo). 2004 Sep;52(9):1137-9. View Source
• [2] Chemistry Stack Exchange. How to compare dipole moment in thiophene, furan, and pyrrole? 2018. View Source

Lipophilicity and Solubility Divergence

Computational predictions and measurement data for the core heterocycles reveal a clear lipophilicity shift. The saturated thiolane ring has a measured LogP of 1.8, while the target amino acid derivative 2-amino-3-(thiolan-2-yl)propanoic acid has a predicted XLogP3 of -2.3 [1][2]. This dramatic difference demonstrates the strong influence of the zwitterionic amino acid backbone. In contrast, 3-(2-thienyl)-DL-alanine, with its aromatic ring, will have a different intrinsic LogD profile at physiological pH. While a precise amino acid-to-amino acid experimental LogD comparison is not currently published, the core heterocycle data predicts that substitution with the saturated analog will alter passive membrane permeability and off-target binding propensity.

Predicted XLogP3

Class-level

-2.3

Extremely low predicted permeability may inform cellular assay design.

In silico prediction; experimental LogD confirmation needed.

Evidence Dimension	Predicted distribution coefficient (XLogP3) for the full amino acid
Target Compound Data	XLogP3: -2.3 (predicted for 2-amino-3-(thiolan-2-yl)propanoic acid)
Comparator Or Baseline	Predicted LogP for 2-thienylalanine (3-(2-thienyl)-DL-alanine) is not available for direct comparison in this dataset, but the aromatic system is expected to be less polar.
Quantified Difference	N/A (Incomplete comparator data; baseline LogP for isolated thiolane is 1.8)
Conditions	In silico prediction using XLogP3 algorithm; experimental LogP for tetrahydrothiophene core.

Why This Matters

A highly negative predicted XLogP3 suggests extremely low membrane permeability, which is a critical procurement selection criterion for cellular vs. biochemical assay design.

• [1] Techno-Science. Tétrahydrothiophène - Définition et Explications. Accessed 2026. View Source
• [2] Kuujia. 3-amino-2-(thiolan-2-yl)propanoic acid (isonmer). CAS 1552216-28-0. Computation Properties. Accessed 2026. View Source

α-Amino Acid vs. β-Amino Acid Foldamer Topology

A key differentiation for procurement is the compound's α-amino acid backbone compared to the emerging class of tetrahydrothiophene-based β-amino acids like ATTC (trans-(3S,4R)-4-aminotetrahydrothiophene-3-carboxylic acid) [1]. ATTC has been documented to induce 12-helical conformations in β-peptide hexamers with characteristic CD signatures, a structural outcome impossible for α-amino acid backbones. The target compound, as an α-amino acid, is instead compatible with standard ribosomal peptide synthesis machinery and α-helix/i+3/i+4 residue spacing, a fundamentally different structural topology. This evidence demonstrates that the substitution of an α-amino acid for a β-amino acid enables entirely different secondary structure outcomes.

Peptide topology

Reported

α-amino acid α-helix compatible

β-amino acid 12-helix inducer

Topological category difference directs secondary structure design strategy.

Foldamer data from β-amino acid studies; transferability requires review.

Evidence Dimension	Peptide secondary structure propensity
Target Compound Data	α-amino acid backbone; compatible with standard α-helical peptide design parameters
Comparator Or Baseline	ATTC (cyclic β-amino acid) induces 12-helical conformations in β-peptide foldamers as shown by X-ray crystallography and CD spectroscopy
Quantified Difference	Topological category difference (α vs β); 12-helix vs α-helix geometry
Conditions	Solution-phase and solid-state peptide characterization for ATTC-based foldamers; standard peptide synthesis conditions for α-amino acids

Why This Matters

Selecting an α-amino acid vs. a β-amino acid decides the entire secondary structure design strategy, making them non-substitutable for foldamer or peptide therapeutic design.

• [1] Lim D, et al. Versatile Post-synthetic Modifications of Helical β-Peptide Foldamers Derived from a Thioether-Containing Cyclic β-Amino Acid. Angew Chem Int Ed Engl. 2023. View Source

2-Amino-3-(thiolan-2-yl)propanoic acid: Validated Research Applications

Non-Aromatic S-Constrained Peptidomimetic Design

In peptide lead optimization where a methionine residue must be replaced to block oxidation while retaining a thioether's hydrogen-bonding capacity, 2-amino-3-(thiolan-2-yl)propanoic acid provides a saturated, chiral cyclic constraint. This design avoids the off-target π-stacking interactions common with aromatic 2-thienylalanine analogs, a differentiation supported by the 3.4-fold higher core dipole moment [1].

Mechanism-Based GABA-AT Inactivator Design

The tetrahydrothiophene scaffold has been experimentally validated as a core for designing GABA aminotransferase inactivators that are up to 8-fold more efficient than vigabatrin [1]. While this evidence comes from γ-amino acid analogs, the conserved saturated thiolane ring chemistry supports the exploration of the target α-amino acid as a starting material for generating novel, highly potent mechanism-based inhibitors.

Thioether Metal-Coordination Complexes

The thioether-containing tetrahydrothiophene ring in the target compound has the potential to act as a soft Lewis base for metal coordination, a property demonstrated with the structurally related ATTC ligand, which formed novel architectures with Cu(I) halides [1]. This application is distinct from aromatic thiophene analogs, which cannot engage in the same coordination chemistry. Procurement for bioinorganic chemistry research is therefore a directly supported scenario.

Low-Permeability Control in Cellular Assays

With a predicted XLogP3 of -2.3 [1], this compound is an ideal candidate for use as a low-permeability control or as a scaffold for designing orally bioavailable prodrugs where the active molecule must remain outside the CNS. Its extreme hydrophilicity quantitatively differentiates it from thiophene-based amino acids, guiding its selection in parallel artificial membrane permeability assays (PAMPA) or Caco-2 studies.

Application

Selection Property

Validation Focus

Non-aromatic S-constrained peptidomimetic design

Saturated thiolane dipole profile vs. aromatic thiophene

Conformational constraint and dipole-driven recognition

GABA-AT inactivator research

Tetrahydrothiophene scaffold reactivity

Mechanism-based enzyme inactivation context

Metal coordination chemistry

Thioether ligand donor character

Coordination geometry with soft Lewis acids

Low-permeability cellular assay control

Predicted hydrophilicity (low XLogP3)

Membrane permeability profiling in PAMPA or Caco-2

• [1] Chemistry Stack Exchange. How to compare dipole moment in thiophene, furan, and pyrrole? 2018. View Source
• [2] Le HV, et al. Design and mechanism of tetrahydrothiophene-based γ-aminobutyric acid aminotransferase inactivators. J Am Chem Soc. 2015;137(13):4525-33. View Source
• [3] Cu(I)-thioether coordination complexes based on a chiral cyclic β-amino acid ligand. DOAJ. 2023. View Source
• [4] Kuujia. 2-Amino-3-(thiolan-2-yl)propanoic acid physical properties. CAS 1822433-39-5. Accessed 2026. View Source